Cas no 5805-84-5 (1-Allyl-2-methyl-1H-benzoimidazole)

• Product Name: 1-Allyl-2-methyl-1H-benzoimidazole
• CAS No: 5805-84-5
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 851599
• Update Time: 2023-08-02

1-Allyl-2-methyl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-methyl-1-(2-propenyl)-(9CI)
• 2-methyl-1-prop-2-enylbenzimidazole
• 1-Allyl-2-methyl-1H-benzoimidazole
• STK046450
• ST50235819
• 2-methyl-1-(prop-2-en-1-yl)-1H-benzimidazole
• 1H-Benzimidazole, 2-methyl-1-(2-propen-1-yl)-

• Inchi： 1S/C11H12N2/c1-3-8-13-9(2)12-10-6-4-5-7-11(10)13/h3-7H,1,8H2,2H3
• InChI Key： NNUUOQHAQSBAPC-UHFFFAOYSA-N
• SMILES： N1(CC=C)C(C)=NC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Topological Polar Surface Area: 17.8